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Compound of Interest |
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CAS No.: 8065-30-3
Cat. No.: B12744813
Get Quote
. J

The proper disposal of Carbrital, a combination of pentobarbital and carbromal, is a critical
safety and compliance issue for research scientists and drug development professionals. Due
to its composition, Carbrital is classified as both a controlled substance and a potential
hazardous waste, necessitating strict adherence to federal and local regulations to prevent
environmental contamination and potential for abuse. Improper disposal can lead to significant
legal and financial penalties.

The foundational principle for the disposal of controlled substances such as the pentobarbital in
Carbrital is that they must be rendered "non-retrievable.”[1] This means the substance cannot
be readily transformed back into a state that would allow for its misuse.[1] Practices such as
flushing or disposal in regular trash are strictly prohibited.[1][2] The Environmental Protection
Agency (EPA) has specifically banned the sewering of hazardous waste pharmaceuticals.[3]

Regulatory Framework

The disposal of Carbrital is governed by two primary federal agencies:

» Drug Enforcement Administration (DEA): Regulates the disposal of controlled substances to
prevent diversion and abuse.[1][4] Pentobarbital is a key component and is a scheduled
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drug.[5]

o Environmental Protection Agency (EPA): Regulates the disposal of hazardous waste under
the Resource Conservation and Recovery Act (RCRA).[6][7] Carbamate-related wastes are
subject to specific EPA treatment standards.[8]

Component Classification

The disposal procedures for Carbrital are dictated by the classification of its active ingredients.

Component Type DEA Schedule Potential for Abuse

High, with potential for

] Barbiturate severe psychological

Pentobarbital Schedule Il or 11l ]

(Depressant) or physical
dependence[1][5][9]
) Lower, but can

Monoureide ]

Carbromal ) ) Not Scheduled produce sedative
(Sedative/Hypnotic)

effects

Step-by-Step Disposal Protocol for Carbrital

The following protocol outlines the mandatory steps for the compliant disposal of Carbrital from
a laboratory or research setting.

Step 1: Segregation and Secure Storage
e Immediately segregate all expired, unused, or waste Carbrital from active inventory.
o Store the waste Carbrital in a designated, secure, and clearly labeled container.

e The container must be stored in a locked cabinet or safe, adhering to the same security
protocols as active controlled substances.[10]

Step 2: Choose a Compliant Disposal Method
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There are two primary, compliant methods for the disposal of controlled substance waste like
Carbrital:

o DEA-Registered Reverse Distributor: This is the most common and recommended method. A

reverse distributor is authorized by the DEA to acquire and handle the disposal of controlled
substances.[1] The laboratory must follow the specific packaging and shipping instructions
provided by the reverse distributor.

» Licensed Hazardous Waste Contractor: A licensed hazardous waste disposal contractor that
also holds the necessary DEA registrations can manage the collection and destruction of the
waste.[1] Your institution's Environmental Health and Safety (EHS) or Hazardous Waste
Officer should be the primary contact to arrange for this service.

Step 3: Documentation and Record-Keeping
e Accurate and thorough documentation is a legal requirement.

o ADEA Form 41 "Registrants Inventory of Drugs Surrendered" must be completed for the
disposal of controlled substances.[1] Your chosen reverse distributor or hazardous waste
contractor will typically assist with or handle the completion of this form.[1]

e Maintain all records related to the disposal, including shipping manifests and certificates of
destruction, for a minimum of two years.[10] These records should be readily retrievable for
any inspection by the DEA or state authorities.

Step 4: Handling of Empty Containers
o Empty Carbrital containers must also be handled properly.

o Empty containers that are not broken and do not contain visible blood or residual product
may be discarded in the regular trash after all labeling containing personal or prescription
information has been removed or blacked out.[2]

» However, to ensure employee and waste worker safety, many institutions prefer to place
these empty, unbroken containers in a puncture-resistant container.[11]
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e If a container is broken or contains visible blood, it must be treated as sharps medical waste
and placed in a designated sharps container.[11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Carbrital in a laboratory setting.
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Caption: Decision workflow for the compliant disposal of Carbrital.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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